Cas no 1462885-72-8 (1-(bromomethyl)-1-fluorocyclobutane)

• Product Name: 1-(bromomethyl)-1-fluorocyclobutane
• CAS No: 1462885-72-8
• MF: C₅H₈BrF
• MW: 167.02
• MDL: MFCD31539468
• CID: 5101051
• Update Time: 2026-03-03

1-(bromomethyl)-1-fluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-fluorocyclobutane

• MDL： MFCD31539468
• Inchi： 1S/C5H8BrF/c6-4-5(7)2-1-3-5/h1-4H2
• InChI Key： QUODLGVTEHWUIN-UHFFFAOYSA-N
• SMILES： C1(CBr)(F)CCC1

Additional information on 1-(bromomethyl)-1-fluorocyclobutane

1-(Bromomethyl)-1-Fluorocyclobutane (CAS No. 1462885-72-8): A Comprehensive Overview

1-(Bromomethyl)-1-fluorocyclobutane (CAS No. 1462885-72-8) is a unique organic compound that has garnered attention in the fields of organic synthesis, materials science, and pharmacology due to its distinctive structural features and potential applications. This compound belongs to the class of cyclobutanes, which are known for their strained ring systems and reactivity. The presence of both a bromomethyl group and a fluorine atom introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical transformations and materials.

The cyclobutane ring in 1-(bromomethyl)-1-fluorocyclobutane is a four-membered ring with significant angle strain, which contributes to its reactivity. This strain makes the molecule susceptible to various chemical reactions, including ring-opening reactions, which are often exploited in organic synthesis. The bromomethyl group (-CH₂Br) attached to the cyclobutane ring adds nucleophilic substitution potential, while the fluorine atom introduces electron-withdrawing effects, further modulating the reactivity of the molecule. These features make 1-(bromomethyl)-1-fluorocyclobutane a versatile building block for constructing more complex molecules.

Recent advancements in synthetic chemistry have highlighted the utility of strained ring systems like cyclobutanes in designing bioactive compounds. For instance, studies have shown that cyclobutanes can serve as scaffolds for developing novel pharmaceutical agents due to their unique pharmacokinetic properties. The combination of a bromomethyl group and a fluorine atom in 1-(bromomethyl)-1-fluorocyclobutane enhances its potential as a precursor for synthesizing drugs with improved bioavailability and efficacy.

In terms of synthesis, 1-(bromomethyl)-1-fluorocyclobutane can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods leverage the inherent reactivity of the cyclobutane system to construct the molecule with high precision. Researchers have also explored the use of transition metal catalysts to facilitate these reactions, leading to more efficient and scalable synthetic pathways.

The application of 1-(bromomethyl)-1-fluorocyclobutane extends beyond traditional organic synthesis. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and nanomaterials. Recent studies have demonstrated that incorporating cyclobutane derivatives into polymer backbones can enhance mechanical strength and thermal stability, opening new avenues for industrial applications.

From an environmental perspective, understanding the degradation pathways of 1-(bromomethyl)-1-fluorocyclobutane is crucial for assessing its impact on ecosystems. Research indicates that this compound undergoes biodegradation under specific conditions, though further studies are needed to fully characterize its environmental fate. Regulatory agencies continue to monitor such compounds to ensure their safe handling and disposal.

In conclusion, 1-(bromomethyl)-1-fluorocyclobutane (CAS No. 1462885-72-8) stands as a testament to the ingenuity of modern chemistry. Its combination of structural complexity and functional groups positions it as a valuable tool in diverse scientific disciplines. As research progresses, this compound is likely to find new applications that leverage its unique properties, contributing to advancements in medicine, materials science, and beyond.